N,N',N''-Tris(methoxymethyl)-1,3,5-triazine-2,4,6-triamine
Overview
Description
N,N',N''-Tris(methoxymethyl)-1,3,5-triazine-2,4,6-triamine is a useful research compound. Its molecular formula is C9H18N6O3 and its molecular weight is 258.28 g/mol. The purity is usually 95%.
The exact mass of the compound N,N',N''-Tris(methoxymethyl)-1,3,5-triazine-2,4,6-triamine is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N,N',N''-Tris(methoxymethyl)-1,3,5-triazine-2,4,6-triamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N',N''-Tris(methoxymethyl)-1,3,5-triazine-2,4,6-triamine including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
2420-27-1 |
|---|---|
Product Name |
N,N',N''-Tris(methoxymethyl)-1,3,5-triazine-2,4,6-triamine |
Molecular Formula |
C9H18N6O3 |
Molecular Weight |
258.28 g/mol |
IUPAC Name |
2-N,4-N,6-N-tris(methoxymethyl)-1,3,5-triazine-2,4,6-triamine |
InChI |
InChI=1S/C9H18N6O3/c1-16-4-10-7-13-8(11-5-17-2)15-9(14-7)12-6-18-3/h4-6H2,1-3H3,(H3,10,11,12,13,14,15) |
InChI Key |
CZFJRMBYCKMYHU-UHFFFAOYSA-N |
SMILES |
COCNC1=NC(=NC(=N1)NCOC)NCOC |
Canonical SMILES |
COCNC1=NC(=NC(=N1)NCOC)NCOC |
Other CAS RN |
2420-27-1 |
Pictograms |
Irritant |
Origin of Product |
United States |
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